![molecular formula C18H24ClN3O B3923591 2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine](/img/structure/B3923591.png)
2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine
Overview
Description
2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine is a chemical compound that belongs to the class of benzylmorpholine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.
Mechanism of Action
The mechanism of action of 2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine is not fully understood. However, it is believed to work by selectively blocking the activity of the 5-HT2C receptor, which is involved in the regulation of appetite and mood. By blocking this receptor, it may be possible to reduce appetite and improve mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. It has been shown to reduce food intake and body weight in rats, suggesting that it may have potential as an anti-obesity agent. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine in lab experiments is its selectivity for the 5-HT2C receptor. This allows for more precise targeting of this receptor and reduces the risk of off-target effects. However, one limitation is that the mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on 2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine. One direction is to further investigate its potential as an anti-obesity agent and its effects on metabolism. Another direction is to explore its potential as a treatment for anxiety and depression. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Scientific Research Applications
2-(2-chlorobenzyl)-4-[(2-ethyl-4-methyl-1H-imidazol-5-yl)methyl]morpholine has been studied extensively for its potential applications in scientific research, particularly in the field of pharmacology. It has been shown to have potential as a selective antagonist for the 5-HT2C receptor, which is involved in the regulation of appetite and mood. It has also been investigated as a potential treatment for anxiety and depression.
properties
IUPAC Name |
2-[(2-chlorophenyl)methyl]-4-[(2-ethyl-5-methyl-1H-imidazol-4-yl)methyl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24ClN3O/c1-3-18-20-13(2)17(21-18)12-22-8-9-23-15(11-22)10-14-6-4-5-7-16(14)19/h4-7,15H,3,8-12H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INKXVMDJBUMKBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(N1)C)CN2CCOC(C2)CC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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